Cas no 1229025-40-4 (4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine)

• Product Name: 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine
• CAS No: 1229025-40-4
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5857466
• PubChem ID: 33783001
• Update Time: 2025-11-01

4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-propyl-5-(2-pyridinyl)-
• 4-Propyl-3-(pyridin-2-yl)-1h-pyrazol-5-amine
• EN300-1148092
• CS-0307413
• AKOS017561981
• 1229025-40-4
• 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C11H14N4/c1-2-5-8-10(14-15-11(8)12)9-6-3-4-7-13-9/h3-4,6-7H,2,5H2,1H3,(H3,12,14,15)
• InChI Key： SRJMITYVEFWHKA-UHFFFAOYSA-N
• SMILES： N1C(C2=NC=CC=C2)=C(CCC)C(N)=N1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 468.1±45.0 °C(Predicted)
• pka: 13.59±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine

Comprehensive Overview of 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine (CAS No. 1229025-40-4)

The compound 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine (CAS No. 1229025-40-4) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a pyridine ring and a propyl group, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine has surged due to their role in developing novel therapeutics. This compound’s pyridine-pyrazole hybrid structure aligns with current trends in medicinal chemistry, where fused-ring systems are explored for enhanced binding affinity and selectivity. Its CAS No. 1229025-40-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization projects.

One of the key advantages of 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine is its synthetic adaptability. The presence of both amine and pyridine functionalities allows for diverse derivatization, enabling researchers to fine-tune physicochemical properties such as solubility and bioavailability. This flexibility is critical in addressing challenges like drug resistance and off-target effects, which are hot topics in modern pharmacology.

Beyond pharmaceuticals, this compound has potential applications in material science. Its aromatic and nitrogen-rich structure could contribute to the development of organic semiconductors or ligands for catalysis, areas that are gaining traction due to the push for sustainable technologies. The CAS No. 1229025-40-4 is often cross-referenced in patents related to green chemistry and renewable energy, highlighting its multidisciplinary appeal.

Analytical characterization of 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and industrial use. The growing emphasis on QC/QA protocols in chemical manufacturing further underscores the importance of reliable characterization data for CAS No. 1229025-40-4.

In summary, 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine represents a compelling case study in the intersection of organic synthesis and applied science. Its structural features and functional groups make it a valuable building block for innovations in healthcare and technology. As research continues to explore its full potential, this compound is poised to remain a focal point in scientific literature and industrial applications.